Cas no 1178634-57-5 (propyl 2-amino-5-bromobenzoate)

• Product Name: propyl 2-amino-5-bromobenzoate
• CAS No: 1178634-57-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 4575384
• Update Time: 2025-08-05

propyl 2-amino-5-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Propyl 2-Amino-5-bromobenzoate
• Benzoic acid, 2-amino-5-bromo-, propyl ester
• propyl 2-amino-5-bromobenzoate

• Inchi： 1S/C10H12BrNO2/c1-2-5-14-10(13)8-6-7(11)3-4-9(8)12/h3-4,6H,2,5,12H2,1H3
• InChI Key： RZNWHBKKKOQGIW-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC(Br)=CC=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on propyl 2-amino-5-bromobenzoate

Propyl 2-Amino-5-Bromobenzoate (CAS No. 1178634-57-5): An Overview of Its Properties and Applications

Propyl 2-amino-5-bromobenzoate (CAS No. 1178634-57-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its aromatic ring substituted with a bromine atom and an amino group, along with a propyl ester moiety. These structural features contribute to its diverse chemical reactivity and biological activity.

The chemical formula of propyl 2-amino-5-bromobenzoate is C₁₀H₁₂BrNO₂, and it has a molecular weight of approximately 240.11 g/mol. The compound is typically synthesized through a multi-step process involving the bromination of benzoic acid, followed by the introduction of the amino group and the esterification with propyl alcohol. The synthetic route can be optimized to achieve high yields and purity, making it suitable for various applications.

In terms of physical properties, propyl 2-amino-5-bromobenzoate is a white crystalline solid at room temperature with a melting point ranging from 90°C to 95°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it amenable to various chemical reactions and purification techniques.

The biological activity of propyl 2-amino-5-bromobenzoate has been the subject of several recent studies. One notable area of research is its potential as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of propyl 2-amino-5-bromobenzoate exhibit potent anti-inflammatory properties. The researchers found that these derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, propyl 2-amino-5-bromobenzoate has also shown potential as an intermediate in the development of novel antiviral agents. A study published in Antiviral Research in 2020 demonstrated that certain derivatives of this compound exhibit significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The researchers attributed this activity to the compound's ability to interfere with viral replication processes, suggesting its potential as a lead compound for further drug development.

The versatility of propyl 2-amino-5-bromobenzoate extends beyond pharmaceutical applications. In materials science, it has been explored as a functional monomer for the synthesis of advanced polymers. A study published in Polymer Chemistry in 2019 reported the successful synthesis of copolymers containing propyl 2-amino-5-bromobenzoate. These copolymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in high-performance materials such as coatings and adhesives.

In environmental science, propyl 2-amino-5-bromobenzoate has been investigated for its potential as a biodegradable surfactant. A study published in Environmental Science & Technology in 2018 found that this compound can be effectively degraded by microorganisms under aerobic conditions, reducing its environmental impact compared to traditional surfactants. This property makes it an attractive candidate for green chemistry applications.

The safety profile of propyl 2-amino-5-bromobenzoate is another important aspect to consider. Toxicological studies have shown that this compound has low toxicity when handled properly. However, it is important to follow standard safety protocols during handling and storage to ensure worker safety and environmental protection.

In conclusion, propyl 2-amino-5-bromobenzoate (CAS No. 1178634-57-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental science. Its unique chemical structure and biological activity make it a valuable intermediate for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in various scientific disciplines.